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Clinical Evidence at a Glance

Study /
Intervention

Study Design &
Participants

Fatigue Outcome
(Scale)

Key Efficacy
Findings

Safety &
Tolerability

| Amantadine (TRIUMPHANT-MS) [1] | RCT, Crossover, Double-blind N=141 | Modified Fatigue Impact

Scale (MFIS) | Not superior to placebo (p=0.20) [1] | Higher adverse events vs. placebo (39% vs. 31%);

headaches, insomnia, anxiety [1] | | Acupuncture (RCT vs. Amantadine) [2] | RCT, Single-blind N=60 |

Fatigue Severity Scale (FSS) | Significantly lower FSS scores vs. amantadine post-treatment and at 2-month

follow-up [2] [3] | Associated with fewer adverse effects than amantadine [2] | | Acupuncture (Systematic

Review) [4] | Meta-analysis (6 studies) | Various fatigue scales | Significantly reduces fatigue (MD: -0.92,

95% CI: -1.36 to -0.47, p<0.0001) [4] | Potential as a therapeutic intervention [4] | | Non-Pharmacological

Interventions (NMA) [5] | Network Meta-analysis (73 RCTs) | Various fatigue scales |

Acupuncture/massage ranked among the most effective non-drug interventions after combined therapies

[5] | Effective alternative to pharmacological treatments [5] |
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For researchers, the methodological details of the cited studies are critical for evaluating the evidence.

TRIUMPHANT-MS Trial (Amantadine, Methylphenidate, Modafinil)
[1]

Design: A double-blind, randomized, placebo-controlled, crossover trial.

Participants: 141 adults with MS and fatigue.
Intervention & Dosing: Each participant was assigned to a sequence of all three active drugs and a

placebo. Each treatment period lasted 6 weeks, followed by a 2-week washout period. Dosing was
titrated to the highest tolerated dose for each medication.

Primary Outcome: Change in fatigue measured by the Modified Fatigue Impact Scale (MFIS) at
the end of each treatment period compared to placebo.

RCT Comparing Acupuncture and Amantadine [2]

Design: A prospective, randomized, single-blind clinical trial.
Participants: 60 patients with relapsing-remitting MS and fatigue lasting >6 months.

Intervention:
Acupuncture Group: Underwent ten 30-minute sessions of standardized manual

acupuncture over almost a month. Acupoints included LU-9, SP-6, ST-36, GV-20, and others.
Amantadine Group: Received 100 mg of oral amantadine twice daily for 2 months.

Primary Outcome: Fatigue Severity Scale (FSS) scores assessed at baseline, post-intervention, and
at a 2-month follow-up.

Blinding: Outcome assessors and statisticians were blinded, but participants and practitioners were
not due to the nature of the interventions.

Exploring Potential Mechanisms of Acupuncture

While the exact mechanisms are still under investigation, contemporary biomechanical and

neurophysiological research provides several plausible theories. The following diagram illustrates the

integrated biological process from mechanical stimulation to systemic effects.
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The biomechanical process begins when needle insertion causes mechanical coupling with connective

tissue, activating fibroblasts and triggering a cascade of biochemical responses [6]. These mechanical signals

are converted into electrochemical signals through the activation of mechanosensitive ion channels [6]. The

resulting signals are then propagated via local nerve afferents and biochemical mediators, leading to systemic

effects such as modulation of the central nervous system and anti-inflammatory responses [7], which are

hypothesized to contribute directly to the reduction of fatigue.

Interpretation and Clinical Relevance

For researchers and clinicians, the evidence suggests a shift in the therapeutic landscape for MS-related

fatigue:

Re-evaluating Pharmacological Options: The findings from the high-quality TRIUMPHANT-MS trial

indicate that the conventional first-line pharmacological approach using amantadine may need
reconsideration, as it demonstrated efficacy no better than placebo despite a higher rate of adverse

events [1].
Positioning of Acupuncture: Acupuncture emerges as a promising non-pharmacological
intervention with a favorable safety profile. It can be considered a potential standalone or adjunctive
therapy, particularly for patients seeking alternatives to medication or those who do not tolerate drugs

well [2] [4] [5].
Future Research Directions: The current evidence base for acupuncture would be strengthened by

larger trials with rigorous sham controls and further investigation into its biological mechanisms, such
as its specific effects on inflammatory markers and neural pathways [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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